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Compound of Interest

Compound Name: Angeloylisogomisin O

Cat. No.: B1150683 Get Quote

Application Notes and Protocols for Rapamycin
For Researchers, Scientists, and Drug Development Professionals

Compound: Rapamycin (also known as Sirolimus) CAS Number: 53123-88-9 Molecular

Formula: C₅₁H₇₉NO₁₃[1][2] Molecular Weight: 914.2 g/mol [1][2]

Safety and Handling Procedures
Rapamycin is a potent immunosuppressant and a specific inhibitor of the mechanistic Target of

Rapamycin (mTOR) kinase.[3] It requires careful handling to avoid exposure. The following

information is compiled from Safety Data Sheets (SDS) and should be strictly followed.

Hazard Identification and Classification
Rapamycin is considered hazardous by the OSHA Hazard Communication Standard.[1] Users

must be fully aware of the potential risks before handling.

GHS Hazard Statements:

H351: Suspected of causing cancer.[4][5][6]

H361/H361fd: Suspected of damaging fertility or the unborn child.[4][5][6]

H372: Causes damage to organs through prolonged or repeated exposure.[4][6][7]
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May form combustible dust concentrations in air.[1]

GHS Pictograms:

Health Hazard (GHS08)[4][5]

Signal Word: Danger[1][4]

Personal Protective Equipment (PPE) and Engineering
Controls
Proper PPE and engineering controls are mandatory to minimize exposure risk.

Control Type Specification

Engineering Controls

Work with Rapamycin powder should be

conducted in a certified chemical fume hood or

a biological safety cabinet to prevent inhalation

of dust.[8][9] Ensure good ventilation in the work

area.[8]

Eye/Face Protection
Wear OSHA-approved safety glasses with side

shields or goggles.[1][4]

Skin Protection

Wear a lab coat and appropriate protective

gloves (e.g., nitrile).[1][4] Change gloves

frequently and wash hands thoroughly after

handling.[1]

Respiratory Protection

Not required under normal use conditions with

adequate ventilation.[1] A NIOSH-approved

respirator should be considered if dust formation

is unavoidable or for large spills.[8][9]

First Aid Measures
In case of exposure, follow these procedures immediately.
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, provide artificial respiration and seek

immediate medical attention.[1][8]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.[1]

Remove contaminated clothing.[8] If irritation

persists, seek medical attention.[1]

Eye Contact

Rinse cautiously with water for several minutes,

holding eyelids open.[1][4] Remove contact

lenses if present and easy to do. Seek medical

attention.[5]

Ingestion

Wash out the mouth with water. Do not induce

vomiting. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1][8]

Storage and Disposal
Proper storage is critical for maintaining compound integrity and safety.
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Aspect Procedure

Storage Conditions

Store in a tightly closed container in a dry, well-

ventilated place.[1][10] For long-term storage,

keep in a freezer at -20°C or -80°C.[8] Store

locked up.[1][5]

Incompatibilities
Avoid strong oxidizing agents, excess heat, and

moisture.[1][8]

Spill Cleanup

For small spills, carefully sweep up the solid

material to avoid creating dust and place it in a

suitable, closed container for disposal.[1][9] For

large spills, evacuate the area and contact

Environmental Health & Safety (EHS).[10]

Waste Disposal

Dispose of contents and containers to an

approved waste disposal plant in accordance

with local, regional, and national regulations.[1]

[9] Do not dispose of down the sink.[9]

Toxicological Data Summary
The toxicological properties of Rapamycin have not been fully investigated, but available data

indicates potential hazards.[1]
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Toxicity Metric Value Species

Oral LD50 >2500 mg/kg Mouse[1][2][6]

Intraperitoneal LD50 18.2 mg/kg Rat[6][11]

Carcinogenicity
Category 2: Suspected of

causing cancer.[1][4][6]
-

Reproductive Toxicity

Category 2: Suspected of

damaging fertility or the unborn

child.[1][4][6]

-

Mutagenicity

Mutagenic effects have

occurred in experimental

animals.[1]

-

Mechanism of Action and Signaling Pathway
Rapamycin exerts its biological effects by inhibiting mTOR, a serine/threonine protein kinase

that is a central regulator of cell growth, proliferation, and metabolism.[3][12] Rapamycin first

forms a complex with the intracellular receptor FK506-binding protein 12 (FKBP12).[13][14]

This Rapamycin-FKBP12 complex then binds directly to the FRB domain of mTOR,

allosterically inhibiting the activity of the mTOR Complex 1 (mTORC1).[13]

mTORC1 integrates signals from growth factors (like insulin and IGF-1) and nutrients (like

amino acids) to control protein synthesis.[3][15] Key downstream substrates of mTORC1

include S6 Kinase 1 (S6K1) and 4E-binding protein 1 (4E-BP1).[3][13] Inhibition of mTORC1 by

Rapamycin leads to the dephosphorylation of S6K1 and 4E-BP1, resulting in the suppression

of protein synthesis and cell cycle arrest, typically at the G1 phase.[16]
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Caption: mTORC1 signaling and the inhibitory action of Rapamycin.[17]

Experimental Protocols
The following are standard protocols to assess the biological activity of Rapamycin in a

research setting.
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Protocol: Western Blot for Phosphorylation of p70 S6
Kinase (S6K)
This protocol is used to quantify the inhibition of mTORC1 signaling by measuring the

phosphorylation status of its direct downstream target, p70 S6 Kinase (S6K), at the Thr389 site.

[16]

Materials:

Cell culture reagents

Rapamycin stock solution (e.g., 10 mM in DMSO)

Ice-cold Phosphate-Buffered Saline (PBS)

RIPA lysis buffer with protease and phosphatase inhibitors

BCA Protein Assay Kit

SDS-PAGE gels, buffers, and electrophoresis apparatus

PVDF or nitrocellulose membranes

Blocking buffer (e.g., 5% Bovine Serum Albumin (BSA) in TBST)

Primary antibodies: anti-phospho-p70S6K (Thr389), anti-total p70S6K, anti-β-actin (loading

control)[17]

HRP-conjugated secondary antibody[18]

Enhanced Chemiluminescence (ECL) substrate and imaging system[18]

Procedure:

Cell Treatment: Plate cells and grow to 70-80% confluency. Treat cells with varying

concentrations of Rapamycin (e.g., 1 nM to 100 nM) and a vehicle control (DMSO) for a

specified time (e.g., 1-24 hours).[17][19]
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Cell Lysis: After treatment, wash cells twice with ice-cold PBS. Lyse cells in RIPA buffer,

scrape, and centrifuge at 14,000 x g for 15 minutes at 4°C.[18]

Protein Quantification: Determine the protein concentration of the supernatant using a BCA

assay.

SDS-PAGE: Denature equal amounts of protein (20-40 µg) by boiling in Laemmli sample

buffer. Separate proteins via SDS-PAGE.[18]

Membrane Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

[18]

Immunoblotting:

Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

Incubate the membrane with primary antibody for phospho-p70S6K (diluted in blocking

buffer) overnight at 4°C.[17]

Wash the membrane three times with TBST.[17]

Incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.[18]

Wash the membrane again three times with TBST.[17]

Detection: Apply ECL substrate and visualize protein bands using an imaging system.[17]

Stripping and Re-probing: To normalize, strip the membrane and re-probe with antibodies for

total p70S6K and a loading control like β-actin.[19]

Analysis: Quantify band intensities using densitometry software. Calculate the ratio of

phospho-p70S6K to total p70S6K, normalized to the loading control.[17]
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Caption: General workflow for Western Blot analysis of p-S6K.

Protocol: Cell Viability (MTT/MTS) Assay
This colorimetric assay measures cell metabolic activity, which serves as an indicator of cell

viability, proliferation, and cytotoxicity following Rapamycin treatment.

Materials:

96-well cell culture plates

Cells of interest

Complete culture medium

Rapamycin stock solution

MTT or MTS reagent

Solubilization solution (e.g., DMSO for MTT)

Microplate reader

Procedure:

Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-20,000 cells per well and

allow them to adhere overnight.[20][21]

Treatment: Remove the medium and add fresh medium containing serial dilutions of

Rapamycin (e.g., 0.1 nM to 1000 nM) and a vehicle control.[21]

Incubation: Incubate the plate for a desired period (e.g., 24, 48, or 72 hours) at 37°C and 5%

CO₂.[18][22]

Reagent Addition: Add MTT (to a final concentration of 0.5 mg/mL) or MTS reagent to each

well and incubate for 2-4 hours at 37°C, allowing formazan crystals to form.[18][21]

Solubilization (for MTT): If using MTT, carefully remove the medium and add DMSO to each

well to dissolve the formazan crystals.[18][21]
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Measurement: Measure the absorbance (optical density) at the appropriate wavelength (e.g.,

570 nm for MTT, 490 nm for MTS) using a microplate reader.[18][21]

Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control cells.

Plot the results to determine metrics like the half-maximal inhibitory concentration (IC₅₀).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Measuring_mTOR_Inhibition_by_Rapamycin.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Rapamycin_Treatment_in_Primary_Cell_Lines.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC2877865/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2877865/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7244242/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7244242/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10877231/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10877231/
https://www.spandidos-publications.com/10.3892/etm.2018.6782
https://www.benchchem.com/product/b1150683#compound-name-safety-and-handling-procedures
https://www.benchchem.com/product/b1150683#compound-name-safety-and-handling-procedures
https://www.benchchem.com/product/b1150683#compound-name-safety-and-handling-procedures
https://www.benchchem.com/product/b1150683#compound-name-safety-and-handling-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1150683?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1150683?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

